3-chloro-5-fluoro-4-formylbenzonitrile
Overview
Description
3-Chloro-5-fluoro-4-formylbenzonitrile, also known as 3-CFB, is an organic compound that is used in the synthesis of a variety of compounds, such as pharmaceuticals and agrochemicals. It is a versatile intermediate that can be used in a variety of synthetic approaches, including the synthesis of heterocyclic compounds. The compound is also used in the synthesis of polymers and resins, and is an important building block for the preparation of novel compounds.
Mechanism of Action
The mechanism of action of 3-chloro-5-fluoro-4-formylbenzonitrile is largely dependent on its use in the synthesis of various compounds. In the synthesis of pharmaceuticals, 3-chloro-5-fluoro-4-formylbenzonitrile can be used as a reactant to form a variety of different molecules, such as heterocycles or polymers. In the synthesis of agrochemicals, 3-chloro-5-fluoro-4-formylbenzonitrile can be used to form a variety of different molecules, such as insecticides or fungicides. In the synthesis of polymers and resins, 3-chloro-5-fluoro-4-formylbenzonitrile can be used to form a variety of different molecules, such as thermoplastic polymers or thermosetting resins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-5-fluoro-4-formylbenzonitrile are largely dependent on its use in the synthesis of various compounds. In the synthesis of pharmaceuticals, 3-chloro-5-fluoro-4-formylbenzonitrile can be used to form a variety of different molecules, which can have different biochemical and physiological effects. In the synthesis of agrochemicals, 3-chloro-5-fluoro-4-formylbenzonitrile can be used to form a variety of different molecules, which can have different biochemical and physiological effects. In the synthesis of polymers and resins, 3-chloro-5-fluoro-4-formylbenzonitrile can be used to form a variety of different molecules, which can have different biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
3-chloro-5-fluoro-4-formylbenzonitrile has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a versatile intermediate that can be used in a variety of synthetic approaches. However, 3-chloro-5-fluoro-4-formylbenzonitrile can be toxic, and must be handled with care. Additionally, it is flammable and must be stored in a cool, dry place. Finally, 3-chloro-5-fluoro-4-formylbenzonitrile can be difficult to synthesize, and may require multiple steps and specialized equipment.
Future Directions
The future of 3-chloro-5-fluoro-4-formylbenzonitrile is promising, as it is an important intermediate for the synthesis of a wide range of compounds. In the future, 3-chloro-5-fluoro-4-formylbenzonitrile may be used in the synthesis of novel compounds, such as fluorescent molecules and polymers. Additionally, 3-chloro-5-fluoro-4-formylbenzonitrile may be used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Finally, 3-chloro-5-fluoro-4-formylbenzonitrile may be used in the synthesis of materials for medical applications, such as drug delivery systems and tissue scaffolds.
Synthesis Methods
3-chloro-5-fluoro-4-formylbenzonitrile is synthesized using a variety of methods, including the Williamson ether synthesis, the Knoevenagel condensation, and the Vilsmeier-Haack reaction. In the Williamson ether synthesis, 3-chloro-5-fluoro-4-formylbenzonitrile is synthesized by reacting an alkyl halide with a primary or secondary alcohol in the presence of a base. In the Knoevenagel condensation, 3-chloro-5-fluoro-4-formylbenzonitrile is synthesized by reacting aldehydes and ketones with an anhydride in the presence of a base. Finally, in the Vilsmeier-Haack reaction, 3-chloro-5-fluoro-4-formylbenzonitrile is synthesized by reacting an aldehyde or ketone with a halogen in the presence of a base.
Scientific Research Applications
3-chloro-5-fluoro-4-formylbenzonitrile is widely used in scientific research due to its versatility as an intermediate. It is used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, polymers, and resins. It is also used in the synthesis of heterocyclic compounds, which are important building blocks for the preparation of novel compounds. In addition, 3-chloro-5-fluoro-4-formylbenzonitrile is used in the synthesis of fluorescent molecules, which are used in a variety of applications, such as imaging and diagnostics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-fluoro-4-formylbenzonitrile involves the introduction of a formyl group and a chloro and fluoro substituent onto a benzene ring containing a nitrile group.", "Starting Materials": [ "4-cyanobenzaldehyde", "chlorine gas", "fluorine gas", "sodium hydroxide", "acetic acid", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 4-cyanobenzaldehyde is reacted with sodium hydroxide and acetic acid to form 4-cyanobenzoic acid.", "Step 2: 4-cyanobenzoic acid is treated with sulfuric acid and heated to form 4-cyanobenzoyl chloride.", "Step 3: 4-cyanobenzoyl chloride is reacted with chlorine gas to introduce a chloro substituent onto the benzene ring.", "Step 4: The chlorinated intermediate is then reacted with fluorine gas to introduce a fluoro substituent onto the benzene ring.", "Step 5: The resulting intermediate is then treated with water to hydrolyze the nitrile group to a carboxylic acid group and the formyl group is introduced in the process.", "Step 6: The carboxylic acid group is then reduced to an aldehyde group using a reducing agent such as sodium borohydride.", "Step 7: The final product, 3-chloro-5-fluoro-4-formylbenzonitrile, is obtained by purification and isolation of the aldehyde intermediate." ] } | |
CAS RN |
2100861-12-7 |
Product Name |
3-chloro-5-fluoro-4-formylbenzonitrile |
Molecular Formula |
C8H3ClFNO |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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